N-[2-Nitro-4-(propylsulfanyl)phenyl]acetamide

• CAS No.: 54029-47-9
• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol
• IUPAC Name: N-(2-nitro-4-propylsulfanylphenyl)acetamide
• InChI: InChI=1S/C11H14N2O3S/c1-3-6-17-9-4-5-10(12-8(2)14)11(7-9)13(15)16/h4-5,7H,3,6H2,1-2H3,(H,12,14)
• InChI Key: JDGNKNLNWLMYQL-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=CC(=C(C=C1)NC(=O)C)[N+](=O)[O-]

Description

N-[2-Nitro-4-(propylsulfanyl)phenyl]acetamide is a useful research compound. Its molecular formula is C11H14N2O3S and its molecular weight is 254.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

of 1-acetamido-2-nitro-4-thiocyanatobenzene in 70 ml. of n-propyl alcohol containing 4.8 g. potassium hydroxide is treated with 2.6 g. n-propylbromide. The mixture is stirred overnight at 15°-20° C., then poured into water, and extracted with chloroform. The dried extracts are stripped under vacuum and the residual red oil is dissolved in 25 ml. of acetic anhydride. A few drops of sulfuric acid are added and the mixture left at 20°-25° C for 1 hour. Sodium acetate is added and the solvent removed under vacuum. The residue is treated with water and the crude product filtered off. Recrystallization from methanol gives 1-acetamido-2-nitro-4-n-propylthiobenzene. (This intermediate may also be obtained directly by alkylation of 1-acetamido-2-nitro-4-thiocyanatobenzene with n-propylbromide in dimethylformamide in the presence of sodium borohydride.)